Cas no 1017168-96-5 (1-[6-(thiophen-2-yl)pyridazin-3-yl]piperidine-3-carboxylic acid)

• Product Name: 1-[6-(thiophen-2-yl)pyridazin-3-yl]piperidine-3-carboxylic acid
• CAS No: 1017168-96-5
• MF: C₁₄H₁₅N₃O₂S
• MW: 289.352801561356
• CID: 5971968
• PubChem ID: 24252679
• Update Time: 2025-05-21

1-[6-(thiophen-2-yl)pyridazin-3-yl]piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[6-(thiophen-2-yl)pyridazin-3-yl]piperidine-3-carboxylic acid
• 1-(6-thiophen-2-ylpyridazin-3-yl)piperidine-3-carboxylic acid
• F1967-0931
• AKOS024618909
• 1-(6-(thiophen-2-yl)pyridazin-3-yl)piperidine-3-carboxylic acid
• 1017168-96-5

• Inchi： 1S/C14H15N3O2S/c18-14(19)10-3-1-7-17(9-10)13-6-5-11(15-16-13)12-4-2-8-20-12/h2,4-6,8,10H,1,3,7,9H2,(H,18,19)
• InChI Key： DFZJYRXYBWNXPN-UHFFFAOYSA-N
• SMILES： N1(C2=NN=C(C3SC=CC=3)C=C2)CCCC(C(O)=O)C1

Computed Properties

• Exact Mass: 289.08849790g/mol
• Monoisotopic Mass: 289.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 94.6Ų

Additional information on 1-[6-(thiophen-2-yl)pyridazin-3-yl]piperidine-3-carboxylic acid

Introduction to 1-[6-(thiophen-2-yl)pyridazin-3-yl]piperidine-3-carboxylic acid (CAS No. 1017168-96-5)

1-[6-(thiophen-2-yl)pyridazin-3-yl]piperidine-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1017168-96-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a piperidine core linked to a pyridazine ring substituted with a thiophene moiety, exhibits a unique structural framework that has garnered attention for its potential biological activities and mechanistic insights.

The structural composition of 1-[6-(thiophen-2-yl)pyridazin-3-yl]piperidine-3-carboxylic acid is characterized by its heterocyclic architecture, which combines the nitrogen-rich environment of the piperidine and pyridazine rings with the aromatic properties of the thiophene group. This combination not only imparts distinct electronic and steric properties but also opens up possibilities for diverse interactions with biological targets. The presence of multiple nitrogen atoms in the molecule suggests potential for hydrogen bonding, a key interaction mode in drug-receptor binding.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing the pyridazine and thiophene moieties. Pyridazine derivatives have been reported to exhibit a wide range of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The incorporation of a thiophene ring into such structures can further modulate these activities by introducing additional aromatic interactions and electronic effects.

1-[6-(thiophen-2-yl)pyridazin-3-yl]piperidine-3-carboxylic acid has been investigated in several preclinical studies for its potential therapeutic applications. One of the most notable areas of research has been its activity against various enzymatic targets involved in metabolic pathways. Studies have shown that this compound can interact with enzymes such as cytochrome P450 (CYP) isoforms, which are crucial for drug metabolism and detoxification processes. The ability to modulate CYP activity could have implications for drug-drug interactions and the development of new therapeutic agents.

Additionally, the compound has shown promise in inhibiting kinases, which are enzymes involved in signal transduction pathways critical for cell growth, differentiation, and survival. The piperidine core of 1-[6-(thiophen-2-yl)pyridazin-3-yl]piperidine-3-carboxylic acid provides a suitable scaffold for designing kinase inhibitors due to its ability to mimic natural substrates and interfere with enzyme-substrate binding. This has led to investigations into its potential as an anticancer agent, particularly in targeting tumors with aberrant kinase activity.

The synthesis of 1-[6-(thiophen-2-yl)pyridazin-3-yl]piperidine-3-carboxylic acid involves multi-step organic transformations that highlight the synthetic versatility of heterocyclic chemistry. The introduction of the thiophene ring at the 6-position of the pyridazine moiety requires careful consideration of reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the carbon-thioether bond between the pyridazine and thiophene units. These methods not only enhance efficiency but also allow for functional group tolerance, enabling further derivatization if needed.

The pharmacokinetic properties of 1-[6-(thiophen-2-yl)pyridazin-3-yl]piperidine-3-carboxylic acid are also subjects of interest. Studies have examined its solubility, stability, and metabolic fate to better understand how it behaves within biological systems. The carboxylic acid functionality at the 3-position provides a site for potential conjugation with other molecules or for further chemical modifications aimed at improving pharmacokinetic profiles such as bioavailability and half-life.

In conclusion, 1-[6-(thiophen-2-yli pryidazin - 3 - yl ] piperidine - 3 - carboxylic acid (CAS No. 1017168 - 96 - 5) represents a promising candidate for further pharmaceutical development. Its unique structural features combined with demonstrated biological activities make it an attractive scaffold for designing novel therapeutic agents. As research continues to uncover new applications and synthetic strategies, this compound is poised to play a significant role in addressing unmet medical needs across various therapeutic areas.